![molecular formula C16H13NO B4675860 5-phenyl-1-(4-pyridinyl)-2,4-pentadien-1-one](/img/structure/B4675860.png)
5-phenyl-1-(4-pyridinyl)-2,4-pentadien-1-one
Overview
Description
5-phenyl-1-(4-pyridinyl)-2,4-pentadien-1-one, also known as chalcone, is a naturally occurring compound found in many plants. It has been studied extensively for its various properties and potential applications in scientific research.
Mechanism of Action
The mechanism of action of 5-phenyl-1-(4-pyridinyl)-2,4-pentadien-1-one varies depending on the application. In cancer, this compound has been shown to induce apoptosis (cell death) in cancer cells by activating various signaling pathways. In inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. In diabetes, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels.
Biochemical and Physiological Effects:
Chalcone has been shown to have various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and anticancer activity. It has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetes.
Advantages and Limitations for Lab Experiments
One advantage of 5-phenyl-1-(4-pyridinyl)-2,4-pentadien-1-one is its natural origin, which makes it a potential alternative to synthetic compounds. Another advantage is its versatility, as it can be synthesized through various methods and has various potential applications. One limitation is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for 5-phenyl-1-(4-pyridinyl)-2,4-pentadien-1-one research. Some of these include studying its potential use as a natural dye, developing novel materials using this compound, and exploring its potential therapeutic applications in neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various diseases.
Scientific Research Applications
Chalcone has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, diabetes, and neurodegenerative disorders. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. Chalcone has also been studied for its potential use as a natural dye and in the synthesis of novel materials.
properties
IUPAC Name |
(2E,4E)-5-phenyl-1-pyridin-4-ylpenta-2,4-dien-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO/c18-16(15-10-12-17-13-11-15)9-5-4-8-14-6-2-1-3-7-14/h1-13H/b8-4+,9-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIKAUDXSENSZCT-KBXRYBNXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC=CC(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C=C/C(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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